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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142

Essential Safety and Handling Guide for 4-Ethyl-
2,2,4-trimethylhexane

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Ethyl-2,2,4-trimethylhexane (CAS No.
61868-75-5) is not readily available. The following guidance is based on the safety profile of its
structural isomer, 2,2,4-trimethylhexane, and general best practices for handling flammable
liquid alkanes. It is imperative to treat 4-Ethyl-2,2,4-trimethylhexane as a potentially
hazardous substance and handle it with the utmost care. This guide is intended for
researchers, scientists, and drug development professionals.

4-Ethyl-2,2,4-trimethylhexane is a flammable organic compound.[1] Proper handling and
disposal are critical to ensure laboratory safety and environmental protection. Adherence to the
following procedures is essential.

Key Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Ethyl-2,2,4-trimethylhexane is
provided below for quick reference.
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Property Value

Molecular Formula C11H24[1]

Molecular Weight 156.31 g/mol [1]

Boiling Point ~178 °C[1]

Density 0.767 g/mL at room temperature[1]
CAS Number 61868-75-5[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for the safe handling of 4-Ethyl-2,2,4-trimethylhexane.
The selection of appropriate PPE depends on the specific laboratory procedures being
performed and the potential for exposure.
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Note on Glove Selection: The choice of glove material is critical for adequate protection. For
incidental contact with alkanes like 4-Ethyl-2,2,4-trimethylhexane, nitrile gloves are often
suitable. However, for prolonged contact or immersion, more resistant materials such as
Viton™ or butyl rubber should be considered. Always consult the glove manufacturer's
compatibility chart for specific breakthrough times and degradation information. As a general
rule, the thicker the glove material, the greater the chemical resistance, though this may impact
dexterity.[3]
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Operational Plan: Safe Handling and Disposal
Workflow

The following diagram outlines the standard operating procedure for the safe handling of 4-

Ethyl-2,2,4-trimethylhexane from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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